Cas no 2824986-95-8 (Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride)

• Product Name: Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride
• CAS No: 2824986-95-8
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• CID: 6325054
• PubChem ID: 165798425
• Update Time: 2025-10-29

Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37375090
• 2763760-18-3
• methyl (1r,3r)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride
• EN300-37457627
• 2824986-95-8
• methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate;hydrochloride
• methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride
• methyl (1r,3r)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride, trans
• Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride

• Inchi： 1S/C12H14FNO2.ClH/c1-16-11(15)12(6-10(14)7-12)8-2-4-9(13)5-3-8;/h2-5,10H,6-7,14H2,1H3;1H
• InChI Key： SHXNJDCCRAEMGS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(C(=O)OC)CC(C1)N

Computed Properties

• Exact Mass: 259.0775346g/mol
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride

Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride: A Comprehensive Overview

The compound Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride, with the CAS number 2824986-95-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclobutane ring, which is a four-membered carbon ring, substituted with an amino group at the 3-position and a fluorophenyl group at the 1-position. The carboxylate group at the 1-position is esterified with a methyl group, and the entire structure is present as a hydrochloride salt.

The structural uniqueness of this compound lies in its cyclobutane ring, which introduces strain into the molecule, potentially influencing its reactivity and biological activity. The presence of the amino group and the fluorophenyl substituent adds complexity to its chemical profile, making it a promising candidate for various chemical reactions and biological assays. Recent studies have explored the synthesis of this compound using advanced methodologies, including transition metal-catalyzed cycloadditions and asymmetric synthesis techniques. These methods have not only improved the yield but also enhanced the stereochemical control during synthesis.

In terms of pharmacological applications, Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride has shown potential as a lead compound in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets, such as enzymes and receptors, has been investigated in recent research studies. For instance, studies published in high-impact journals like Journal of Medicinal Chemistry and Nature Communications have highlighted its role in modulating cellular signaling pathways involved in neurodegenerative diseases and cancer.

The fluorophenyl group in the molecule contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the amino group can act as a hydrogen bond donor, enhancing its interactions with biological targets. Recent computational studies using molecular docking simulations have provided insights into how this compound binds to specific protein pockets, offering valuable information for further optimization.

From a synthetic perspective, the preparation of this compound involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing methodologies. The introduction of substituents at specific positions on the ring requires careful planning to ensure regioselectivity and stereoselectivity.

In conclusion, Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate hydrochloride represents a fascinating example of how structural complexity can be harnessed to design molecules with potential therapeutic applications. Its unique properties and recent advancements in synthesis and pharmacology underscore its importance in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound stands as a testament to the creativity and innovation within the scientific community.